(E)-2-((E)-(furan-2-ylmethylene)hydrazono)-5-(2-oxo-2-(5,6,7,8-tetrahydronaphthalen-1-yl)ethyl)thiazolidin-4-one

• IUPAC Name: (2E)-2-[(E)-furan-2-ylmethylidenehydrazinylidene]-5-[2-oxo-2-(5,6,7,8-tetrahydronaphthalen-1-yl)ethyl]-1,3-thiazolidin-4-one
• InChI: InChI=1S/C20H19N3O3S/c24-17(16-9-3-6-13-5-1-2-8-15(13)16)11-18-19(25)22-20(27-18)23-21-12-14-7-4-10-26-14/h3-4,6-7,9-10,12,18H,1-2,5,8,11H2,(H,22,23,25)/b21-12+
• InChI Key: WZUXMSXBLCRZDD-CIAFOILYSA-N
• Canonical SMILES: C1CCC2=C(C1)C=CC=C2C(=O)CC3C(=O)NC(=NN=CC4=CC=CO4)S3
• Isomeric SMILES: C1CCC2=C(C1)C=CC=C2C(=O)CC3C(=O)N/C(=N\N=C\C4=CC=CO4)/S3
• Molecular Formula: C20H19N3O3S
• Molecular Weight: 381.4 g/mol

Description

(E)-2-((E)-(furan-2-ylmethylene)hydrazono)-5-(2-oxo-2-(5,6,7,8-tetrahydronaphthalen-1-yl)ethyl)thiazolidin-4-one is a useful research compound. Its molecular formula is C20H19N3O3S and its molecular weight is 381.45. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activities

• Thiazolidinone derivatives, including compounds structurally similar to the specified chemical, have been extensively studied for their antimicrobial activities. For instance, Gupta and Chaudhary (2013) reported on thiazolidinones showing maximum antimicrobial activities in their study (Gupta & Chaudhary, 2013). Similarly, another study synthesized novel thiazolidin-4-ones and evaluated their antimicrobial potential against various bacterial and fungal strains, demonstrating significant antimicrobial properties (Biointerface Research in Applied Chemistry, 2021).

Anticancer Evaluation

• Some thiazolidinone derivatives have been evaluated for their potential anticancer activities. A study by Feitoza et al. (2012) synthesized a series of thiazolidin-4-ones and assessed their cytotoxic activities, finding some compounds effective in inhibiting human leukemia and lung carcinoma cell lines (Feitoza et al., 2012). Kaminskyy et al. (2016) also described the synthesis of amino(imino)thiazolidinone derivatives and determined their antifibrotic and anticancer activities, identifying several compounds with high antifibrotic activity levels (Kaminskyy et al., 2016).

Structural and Chemical Studies

• Structural and chemical studies of similar compounds provide insights into their potential applications. For example, the crystal structure, spectroscopic, and Hirshfeld surface analysis of asymmetrical azines, closely related to the specified compound, were reported by Chiter et al. (2020), offering a deeper understanding of the molecular structure (Chiter et al., 2020).

Synthesis Techniques

• Research also focuses on novel synthesis methods for such compounds. An example is the microwave-assisted synthesis of new imidazole derivatives bearing a 4-thiazolidinone nucleus, as explored by Desai et al. (2012), showcasing advanced techniques for creating these compounds (Desai et al., 2012).